Cas no 58032-85-2 (1-phenylethane-1-sulfonyl chloride)

• Product Name: 1-phenylethane-1-sulfonyl chloride
• CAS No: 58032-85-2
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5089763
• PubChem ID: 14134688
• Update Time: 2025-06-14

1-phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-phenylethanesulfonyl chloride
• 1-phenyl-ethanesulfonyl chloride
• 1-phenylethane-1-sulfonyl chloride

• Inchi： 1S/C8H9ClO2S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： QONVWLTTWDJSHM-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenylethane-1-sulfonyl chloride

Recent Advances in the Application of 1-Phenylethane-1-Sulfonyl Chloride (CAS: 58032-85-2) in Chemical and Biomedical Research

1-Phenylethane-1-sulfonyl chloride (CAS: 58032-85-2) is a versatile sulfonylating agent that has garnered significant attention in recent years due to its applications in organic synthesis, medicinal chemistry, and drug development. This compound serves as a key intermediate in the synthesis of various sulfonamide derivatives, which are widely used in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the most notable advancements in the use of 1-phenylethane-1-sulfonyl chloride is its application in the synthesis of sulfonamide-based enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of carbonic anhydrase inhibitors, which are potential candidates for treating glaucoma and certain types of cancer. The study reported that derivatives synthesized using this compound exhibited high selectivity and potency, with IC50 values in the nanomolar range. This underscores the compound's potential as a building block for next-generation therapeutics.

In addition to its role in medicinal chemistry, 1-phenylethane-1-sulfonyl chloride has also been explored in materials science. A recent publication in ACS Applied Materials & Interfaces detailed its use in the functionalization of polymer surfaces to enhance their biocompatibility and antimicrobial properties. The study found that sulfonylated polymers exhibited improved resistance to bacterial adhesion, making them suitable for applications in medical devices and implants. This research opens new avenues for the development of advanced biomaterials with tailored properties.

Another emerging area of research involves the use of 1-phenylethane-1-sulfonyl chloride in proteomics and chemical biology. A 2024 study in Nature Chemical Biology utilized this compound as a reactive probe to label and identify cysteine residues in proteins. The researchers developed a novel chemoproteomic platform that enabled the mapping of protein-ligand interactions with high precision. This approach has significant implications for drug discovery, as it allows for the identification of new drug targets and the optimization of lead compounds.

Despite its promising applications, challenges remain in the large-scale production and handling of 1-phenylethane-1-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent efforts have focused on optimizing synthetic protocols to improve yield and stability. For instance, a 2023 study in Organic Process Research & Development reported a scalable and cost-effective method for its synthesis under mild conditions, which could facilitate its broader adoption in industrial settings.

In conclusion, 1-phenylethane-1-sulfonyl chloride (CAS: 58032-85-2) continues to be a valuable tool in chemical and biomedical research. Its diverse applications span from drug development to materials science, highlighting its versatility and potential for future innovations. Ongoing research aims to address existing challenges and expand its utility in emerging fields such as chemical biology and proteomics. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing both fundamental and applied research.